2,2-difluoro-2-(4-fluorophenoxy)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2,2-difluoro-2-(4-fluorophenoxy)-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C15H12F3NO3/c1-21-12-8-4-11(5-9-12)19-14(20)15(17,18)22-13-6-2-10(16)3-7-13/h2-9H,1H3,(H,19,20)
• InChI Key: QGXOBRISGLYAIO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C(OC2=CC=C(C=C2)F)(F)F
• Molecular Formula: C15H12F3NO3
• Molecular Weight: 311.25 g/mol

Description

2,2-Difluoro-2-(4-fluorophenoxy)-N-(4-methoxyphenyl)acetamide (DFMPA) is a synthetic compound that has been studied for its potential as a therapeutic agent. It is a member of the class of compounds known as acetamides, which are used in many pharmaceutical and industrial applications. DFMPA has been studied for its potential to act as an anti-inflammatory and analgesic agent, as well as its ability to reduce the toxicity of other drugs. Additionally, DFMPA has been studied for its ability to inhibit the growth of certain bacteria and fungi.

Scientific Research Applications

Fluorination and Synthesis

2,2-Difluoro-2-(4-fluorophenoxy)-N-(4-methoxyphenyl)acetamide has been explored in the context of fluorination and synthesis. Studies have shown its utility in generating fluorinated compounds through processes like electrochemical silylation and as precursors in the synthesis of complex structures. For instance, difluoro(trimethylsilyl)acetamides, prepared from chlorodifluoroacetamides by electrochemical silylation, serve as precursors to 3,3-difluoroazetidinones, highlighting alternative routes to fluorinated cyclic compounds (Bordeau, Frébault, Gobet, & Picard, 2006).

Radioligand Development

The compound's derivatives have been valuable in the development of radioligands for positron emission tomography (PET) imaging. Radiosynthesis of novel ligands such as [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET, exemplifies its role in advancing diagnostic imaging techniques (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Herbicidal Activity

Its structural framework has been utilized to design and synthesize derivatives with significant herbicidal activities. Research into N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxy)acetamides shows potential for agricultural applications, with some compounds displaying effective weed control at low dosages (Wu, Sun, Huang, Mo, Wang, Li, Ren, Hu, He, & Yin, 2011).

Photoreactions in Drug Studies

Although the specific compound this compound itself may not have been directly studied for these applications, related fluorinated compounds like flutamide have been investigated for their photoreactions, which could suggest potential research pathways for studying photostability and photoinduced reactions of similar compounds (Watanabe, Fukuyoshi, & Oda, 2015).